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Compound of Interest

Compound Name: 3-Benzoylacrylic acid

Cat. No.: B145898

Introduction

3-Benzoylacrylic acid, a versatile chemical intermediate, serves as a pivotal building block in
the synthesis of a wide array of heterocyclic compounds.[1] Its unique structure, featuring a
phenyl ketone, a carboxylic acid moiety, and an unsaturated carbon chain, provides multiple
reactive sites for cyclization and functionalization reactions.[1] This guide explores the core
utility of 3-benzoylacrylic acid as a precursor for synthesizing key heterocyclic scaffolds, such
as pyridazinones and pyrazoles, which are prominent in medicinal chemistry due to their
diverse pharmacological activities.[2][3][4][5] We will delve into detailed reaction pathways,
experimental protocols, and the biological significance of the resulting compounds.

Core Reactivity and Synthetic Pathways

The reactivity of 3-benzoylacrylic acid is dominated by its electrophilic a,3-unsaturated
carbonyl system and the carboxylic acid group. This allows for reactions with a variety of
binucleophilic reagents, leading to the formation of diverse heterocyclic rings. The primary
reaction pathways involve condensation and cyclization, particularly with hydrazine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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